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Compound Name:
dibenzoate

Cat. No. B1581864

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,4-
Cyclohexanedimethanol, dibenzoate (CHDM-dibenzoate) in sustainable polymer chemistry.
This versatile, non-phthalate compound offers significant advantages in enhancing polymer
performance and contributing to the development of more environmentally friendly materials.

Application as a Sustainable Plasticizer

CHDM-dibenzoate serves as a high-performance, non-phthalate plasticizer compatible with a
wide range of polymers, including polyvinyl chloride (PVC), ethylene vinyl acetate (EVA), and
various polyesters. Its use addresses the growing demand for safer alternatives to traditional
phthalate plasticizers, which have raised environmental and health concerns. The incorporation
of the cyclohexane ring in its structure enhances thermal stability and mechanical strength in
the final polymer blend.

Key Attributes as a Plasticizer:

o Enhanced Flexibility and Durability: The ester groups in CHDM-dibenzoate interact with
polymer chains, increasing their flexibility and overall durability.
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e Improved Mechanical Performance: It contributes to increased stability, toughness,
hardness, and strength of the polymer matrix.

» High Thermal Stability: The cycloaliphatic structure of CHDM-dibenzoate imparts better
thermal resistance compared to some linear plasticizers.

e Good Compatibility: It exhibits excellent compatibility with a variety of polymers, reducing
issues like phase separation and migration.

Quantitative Performance Data

The following table summarizes the typical properties of CHDM-dibenzoate and compares it
with a common phthalate plasticizer, Di(2-ethylhexyl) phthalate (DEHP), and another non-
phthalate alternative.

1,4-
Cyclohexanedimethanol, Di(2-ethylhexyl) phthalate
Property .
dibenzoate (CHDM- (DEHP)
dibenzoate)
Molecular Formula C22H2404 C24H3804
Molecular Weight ( g/mol ) 368.43 390.56
Appearance White solid Colorless liquid
Melting Point (°C) ~118 -50
Boiling Point (°C) ~472 (est.) 385
Plasticizer Efficiency Good High
Generally higher due to higher
Leaching Resistance molecular weight and solid Lower

form

Application in Sustainable Polymer Synthesis

1,4-Cyclohexanedimethanol (CHDM), the precursor to CHDM-dibenzoate, is a valuable co-
monomer in the synthesis of high-performance and biodegradable polyesters. The inclusion of
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the CHDM moiety in the polymer backbone introduces a rigid and non-planar cyclohexane ring,
which significantly enhances the thermal and mechanical properties of the resulting polymer.[1]

Key Attributes in Polymer Synthesis:

o Enhanced Thermal Stability: The cyclohexane ring increases the glass transition temperature
(Tg) and melting temperature (Tm) of polyesters.[1]

o Improved Mechanical Properties: CHDM contributes to increased hardness, tensile strength,
and rigidity.

 Increased Durability and Chemical Resistance: The cycloaliphatic nature of CHDM provides
excellent resistance to hydrolysis and weathering.[1]

» Potential for Biodegradability: Aliphatic polyesters incorporating CHDM are being explored
for their potential biocompatibility and biodegradability.[1]

Properties of CHDM-Based Polyesters

The properties of polyesters synthesized with CHDM can be tailored by varying the diacid co-
monomer. The following table summarizes typical properties of various CHDM-based
polyesters.
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Glass ]
. Melting . .
Transition Tensile Elongation at
Polymer Temperature
Temperature T Q) Strength (MPa) Break (%)
m, °
(Tg, °C)
Poly(CHDM-co-
terephthalate) ~90 ~290 55-70 20-300
(PCT)
Poly(CHDM-co-
_ 10-20 100-120 20-30 >300
succinate)
Poly(CHDM-co-
_ -5t05 70-90 15-25 >400
adipate)
Poly(CHDM-co-
-20to -10 60-80 10-20 >500

sebacate)

Experimental Protocols
Protocol 1: Two-Step Melt Polymerization for CHDM-
Based Polyesters

This protocol describes a common method for synthesizing polyesters using 1,4-
Cyclohexanedimethanol (CHDM) and a suitable diacid or its dimethyl ester (e.g., dimethyl
terephthalate for PCT).

Materials and Equipment:

Stabilizer (e.g., Phosphorous acid)

1,4-Cyclohexanedimethanol (CHDM)

Diacid or Dimethyl Ester (e.g., Dimethyl Terephthalate)

Catalyst (e.qg., Titanium(lV) butoxide, Antimony(lll) oxide)

Reaction vessel with mechanical stirrer, nitrogen inlet, and condenser/distillation column
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e Vacuum pump
e Heating mantle
Procedure:

Step 1: Esterification or Transesterification

Charge the reactor with the diacid/dimethyl ester and CHDM in the desired molar ratio
(typically a slight excess of CHDM is used).

e Add the catalyst and stabilizer.
e Purge the reactor with nitrogen to create an inert atmosphere.
o Heat the mixture with continuous stirring to a temperature of 180-250°C.[1]

o During this stage, water or methanol will be produced as a byproduct and should be
collected through the condenser.

o Continue this stage until the theoretical amount of byproduct has been collected, indicating
the formation of low molecular weight oligomers.[1]

Step 2: Polycondensation
 Increase the temperature to 250-300°C.

o Slowly apply a vacuum to the system (reducing the pressure to below 1 torr) to facilitate the
removal of excess CHDM and other volatile byproducts.[1]

e The viscosity of the molten polymer will increase significantly during this stage. The reaction
is considered complete when the desired melt viscosity is achieved, often indicated by the
torque on the mechanical stirrer.[1]

e Once the reaction is complete, the molten polymer can be extruded from the reactor under
nitrogen pressure and pelletized.

Protocol 2: Evaluation of Plasticizer Performance in PVC
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This protocol outlines the standard testing procedures to evaluate the effectiveness of CHDM-
dibenzoate as a plasticizer in PVC.

Materials and Equipment:

PVC resin

o CHDM-dibenzoate

» Heat stabilizer

o Two-roll mill or internal mixer

o Compression molding press

o Universal Testing Machine (UTM)

e Durometer

e Thermogravimetric Analyzer (TGA)

¢ Gas Chromatograph-Mass Spectrometer (GC-MS)
Procedure:

e Compounding:

o Dry blend the PVC resin, CHDM-dibenzoate (at various concentrations, e.g., 30, 40, 50
phr), and a heat stabilizer.

o Melt-mix the blend using a two-roll mill or an internal mixer at a temperature of 160-180°C
until a homogeneous sheet is formed.

e Sample Preparation:

o Compression mold the compounded sheets into specimens of desired dimensions for
different tests according to ASTM standards.

e Performance Testing:
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o Mechanical Properties (ASTM D638): Use a UTM to measure tensile strength, elongation
at break, and modulus of elasticity.

o Hardness (ASTM D2240): Measure the Shore A or D hardness using a durometer.
o Thermal Stability (ASTM D794): Use TGA to determine the onset of thermal degradation.

o Plasticizer Efficiency (ASTM D2288): This standard provides a method to evaluate the
efficiency of plasticizers in flexible PVC compositions.[2]

o Compatibility under Humid Conditions (ASTM D2383): This test method provides an
accelerated method for determining the stability of plasticized PVC compounds with
respect to plasticizer compatibility under humid conditions.[3]

o Leaching Resistance:

» Immerse a pre-weighed sample in a solvent (e.g., water, ethanol, hexane) for a
specified time and temperature.[4]

» After immersion, remove the sample, dry it, and weigh it to determine the weight loss.
» Analyze the solvent using GC-MS to quantify the amount of leached plasticizer.[4]
o Biodegradation (e.g., OECD 301B):
» Expose the plasticized PVC to a defined microbial environment (e.g., activated sludge).

= Measure the amount of CO:2 evolution over time to determine the extent of
biodegradation.

Visualizations
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Caption: Workflow for two-step melt polymerization of CHDM-based polyesters.
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Caption: Workflow for the evaluation of plasticizer performance.
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Caption: Relationship between CHDM structure and polymer properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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